Cas no 27037-34-9 (4-Hydroxy-7-methoxy-1H-quinolin-2-one)

• Product Name: 4-Hydroxy-7-methoxy-1H-quinolin-2-one
• CAS No: 27037-34-9
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00101261
• CID: 53061
• PubChem ID: 54705726
• Update Time: 2025-05-20

4-Hydroxy-7-methoxy-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-7-methoxy-1H-quinolin-2-one
• 4-Hydroxy-7-methoxy-2H-quinolin-2-one
• 4-Hydroxy-7-methoxyquinolin-2(1H)-one
• 2(1H)-Quinolinone,4-hydroxy-7-methoxy
• 2-hydroxy-7-methoxy-1H-quinolin-4-one
• 4-Hydroxy-7-methoxy-2(1H)-chinolin
• 4-hydroxy-7-methoxy-2-oxo-1,2-dihydroquinoline
• 4-Hydroxy-7-methoxycarbostyril
• 4-hydroxy-7-methoxyquinoline-2(1H)-one
• 7-methoxy-4-hydroxyquinoline-2(1H)-one
• QUI088
• 2(1H)-Quinolinone, 4-hydroxy-7-methoxy-
• 7-Methoxyquinoline-2,4-diol
• 2-Hydroxy-7-methoxyquinolin-4(1H)-one
• 2,4-Dihydroxy-7-methoxyquinoline
• 4-hydroxy-7-methoxy-1,2-dihydroquinolin-2-one
• FCH839437
• RW1166
• VQ10486
• HQ11329
• 2(1H)-Quinolinone,4-hydrox
• DS-10538
• SCHEMBL743131
• 27037-34-9
• AM20051015
• AKOS002390458
• FT-0638662
• DTXSID30716066
• MFCD00101261
• J-515510
• CS-0097851
• SB36309
• DB-006837

• MDL： MFCD00101261
• Inchi： 1S/C10H9NO3/c1-14-6-2-3-7-8(4-6)11-10(13)5-9(7)12/h2-5H,1H3,(H2,11,12,13)
• InChI Key： RUWKOLGTLOFEMK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC(NC=2C=1)=O)O

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.7

Experimental Properties

• Density: 1.355
• Boiling Point: 356.7℃/760mmHg
• Flash Point: 169.5°C
• Refractive Index: 1.623
• PSA: 62.32000
• LogP: 1.24230

4-Hydroxy-7-methoxy-1H-quinolin-2-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-Hydroxy-7-methoxy-1H-quinolin-2-one

Introduction to 4-Hydroxy-7-methoxy-1H-quinolin-2-one (CAS No. 27037-34-9)

4-Hydroxy-7-methoxy-1H-quinolin-2-one, identified by its Chemical Abstracts Service (CAS) number 27037-34-9, is a heterocyclic organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its versatile structural framework and potential biological activities. Quinoline derivatives are well-documented for their pharmacological properties, making them valuable scaffolds in drug discovery and development.

The molecular structure of 4-Hydroxy-7-methoxy-1H-quinolin-2-one features a quinoline core substituted with a hydroxyl group at the 4-position and a methoxy group at the 7-position. This specific arrangement contributes to its unique chemical reactivity and interaction with biological targets. The presence of both hydroxyl and methoxy functional groups enhances its solubility in polar solvents, facilitating its use in various biochemical assays and synthetic pathways.

In recent years, 4-Hydroxy-7-methoxy-1H-quinolin-2-one has been explored for its potential applications in medicinal chemistry. Its quinoline backbone is a common motif in antimalarial, antibacterial, and anticancer agents. The hydroxyl and methoxy substituents provide opportunities for further chemical modifications, enabling the synthesis of novel derivatives with enhanced therapeutic profiles. Researchers have leveraged these structural features to develop compounds with improved selectivity and reduced toxicity.

One of the most compelling aspects of 4-Hydroxy-7-methoxy-1H-quinolin-2-one is its role as a precursor in the synthesis of more complex pharmacophores. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in targeted cancer therapies. The quinoline scaffold interacts with ATP-binding pockets in kinases, disrupting their function and inhibiting tumor growth. The hydroxyl and methoxy groups can be further functionalized to optimize binding affinity and metabolic stability.

Recent studies have highlighted the anti-inflammatory properties of 4-Hydroxy-7-methoxy-1H-quinolin-2-one derivatives. In preclinical models, these compounds have demonstrated efficacy in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes. The hydroxyl group at the 4-position appears to be particularly important for these effects, as it allows for hydrogen bonding interactions with biological targets. This has opened up new avenues for exploring quinoline derivatives as potential treatments for chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of 4-Hydroxy-7-methoxy-1H-quinolin-2-one typically involves multi-step organic reactions starting from readily available quinoline precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the hydroxyl and methoxy groups with high precision.

From a computational chemistry perspective, 4-Hydroxy-7-methoxy-1H-quinolin-2-one has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the binding modes of quinoline derivatives at various receptors, guiding the design of next-generation drugs. The combination of experimental synthesis and computational analysis has accelerated the discovery process for novel therapeutic agents.

The pharmacokinetic properties of 4-Hydroxy-7-methoxy-1H-quinolin-2-one are also of interest due to their impact on drug efficacy and safety. Metabolic stability studies have revealed that the hydroxyl group can undergo oxidation, while the methoxy group may be demethylated under certain conditions. Understanding these metabolic pathways is crucial for optimizing drug formulations and minimizing side effects.

In conclusion, 4-Hydroxy-7-methoxy-1H-quinolin-2-one (CAS No. 27037-34-9) represents a promising compound in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a precursor in drug development, along with its demonstrated anti-inflammatory properties, makes it a valuable candidate for further exploration. As synthetic methodologies continue to advance, new derivatives of this compound are likely to emerge with enhanced therapeutic benefits.